Cas no 1805612-14-9 (3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde
• CAS No: 1805612-14-9
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4897143
• Update Time: 2025-10-28

3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F2N2O4/c1-16-5-2-6(12(14)15)11-4(3-13)7(5)8(9)10/h2-3,8H,1H3
• InChI Key： UGABAVQTKMJCJT-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC(=CC=1OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1.4
• Topological Polar Surface Area: 85

Additional information on 3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde

3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde (CAS 1805612-14-9): A Comprehensive Overview

3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde (CAS 1805612-14-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, which includes a methoxy group and an aldehyde moiety, makes it a versatile intermediate in synthetic chemistry.

The chemical properties of 3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde are of particular interest to researchers. The presence of the difluoromethyl group enhances the compound's stability and bioavailability, while the nitro group contributes to its reactivity, making it suitable for further functionalization. These attributes are critical in the development of novel pharmaceutical intermediates and agrochemicals, where precision and efficiency are paramount.

In recent years, the demand for fluorinated pyridine derivatives like 3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde has surged, driven by their role in the synthesis of bioactive molecules. Researchers are particularly interested in how this compound can be used to create next-generation pesticides and antimicrobial agents, addressing global challenges such as food security and antibiotic resistance. Its application in crop protection is especially relevant, as farmers and agronomists seek more effective and environmentally friendly solutions.

The synthetic pathways for 3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde are another area of active research. Efficient and scalable methods for its production are being explored to meet the growing demand in both academic and industrial settings. Innovations in green chemistry have also influenced its synthesis, with a focus on reducing waste and improving yield. These advancements align with the broader trend toward sustainable chemical manufacturing, a topic of great interest to stakeholders across the chemical industry.

From a market perspective, 3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde is part of a larger family of nitropyridine derivatives that are gaining traction in various sectors. Its potential applications in drug development and agricultural chemistry make it a valuable asset for companies specializing in fine chemicals. Analysts predict that the market for such compounds will continue to expand, fueled by ongoing research and development efforts.

For those seeking high-purity 3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Proper handling and storage are also critical to maintaining its integrity, as the aldehyde group can be sensitive to environmental conditions. Researchers and manufacturers alike must prioritize these factors to ensure optimal performance in their applications.

In conclusion, 3-(Difluoromethyl)-4-methoxy-6-nitropyridine-2-carboxaldehyde (CAS 1805612-14-9) represents a fascinating intersection of chemistry and innovation. Its unique structural features and broad applicability make it a compound worth watching in the coming years. As the scientific community continues to explore its potential, this pyridine-based aldehyde is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.